N-(5-chloro-2-methylphenyl)-2-((6-methyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-2-(6-methyl-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C20H17ClN4O3S2/c1-12-7-8-13(21)9-15(12)23-18(26)11-29-20-22-10-17-19(24-20)14-5-3-4-6-16(14)25(2)30(17,27)28/h3-10H,11H2,1-2H3,(H,23,26)
• InChI Key: ILRPPVDALCKUKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)CSC2=NC=C3C(=N2)C4=CC=CC=C4N(S3(=O)=O)C
• Molecular Formula: C20H17ClN4O3S2
• Molecular Weight: 461.0 g/mol

Description

N-(5-chloro-2-methylphenyl)-2-((6-methyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H17ClN4O3S2 and its molecular weight is 460.95. The purity is usually 95%.
BenchChem offers high-quality N-(5-chloro-2-methylphenyl)-2-((6-methyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-chloro-2-methylphenyl)-2-((6-methyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Insights and Synthetic Routes

• Heterocyclic Synthesis : Thioureido-acetamides, which share structural motifs with the compound , are noted for their role in the synthesis of various heterocycles via one-pot cascade reactions. This demonstrates the versatility of such compounds in generating biologically relevant heterocyclic structures with excellent atom economy (J. Schmeyers & G. Kaupp, 2002) $source$source.

• Phosphoinositide 3-Kinase (PI3K)/mTOR Inhibition : Analogues of the compound, designed to enhance metabolic stability, have been investigated for their potential to inhibit PI3Kα and mTOR, demonstrating the chemical's relevance in targeting cancer pathways (Markian M Stec et al., 2011) $source$source.

• Antitumor Activity : Research into benzodifuranyl and thiazolopyrimidines derivatives, related to the compound of interest, has highlighted their potential as anti-inflammatory and analgesic agents, with some compounds showing significant COX-2 inhibitory activity, analgesic, and anti-inflammatory properties (A. Abu‐Hashem et al., 2020) sourcesourcesource.

• Src Kinase Inhibition and Anticancer Activities : A study on N-benzyl-substituted acetamide derivatives containing a thiazole ring, similar in structure to the compound of interest, showed inhibition of Src kinase, a key target in cancer therapy, suggesting the potential utility of these compounds in anticancer strategies (Asal Fallah-Tafti et al., 2011) $source$source.